2-(2-fluorophenyl)-N-(3-methoxypropyl)-4-(phenylsulfonyl)oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-2-(2-fluorophenyl)-N-(3-methoxypropyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C19H19FN2O4S/c1-25-13-7-12-21-18-19(27(23,24)14-8-3-2-4-9-14)22-17(26-18)15-10-5-6-11-16(15)20/h2-6,8-11,21H,7,12-13H2,1H3
• InChI Key: PRBOHRPXCUMEIH-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(N=C(O1)C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H19FN2O4S
• Molecular Weight: 390.4 g/mol

Description

2-(2-fluorophenyl)-N-(3-methoxypropyl)-4-(phenylsulfonyl)oxazol-5-amine, also known as FMP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties.

Scientific Research Applications

Synthesis and Structural Analysis

• Electrolysis of Bisazo Reactive Dye : The study by Elizalde-González et al. (2012) discusses the formation of sulfonyl aromatic alcohols through the electrolysis of the bisazo reactive dye Reactive Black 5, indicating the potential for synthesizing related sulfonyl and aromatic compounds, which might include methods applicable to synthesizing compounds like "2-(2-fluorophenyl)-N-(3-methoxypropyl)-4-(phenylsulfonyl)oxazol-5-amine" (Elizalde-González et al., 2012).

• Oxazoles as Synthons in Aryl-Aryl Coupling : The research by Cram et al. (1987) highlights the use of oxazoles substituted with various groups to enable aryl-aryl coupling reactions, offering insights into the synthetic versatility of oxazole derivatives for constructing complex molecules (Cram et al., 1987).

Material Science Applications

• Hydrogel Modification with Amine Compounds : Aly and El-Mohdy (2015) describe the radiation-induced modification of poly vinyl alcohol/acrylic acid hydrogels with various amine compounds, including sulfonamide derivatives, to enhance their thermal stability and antibacterial activity. This could imply the relevance of similar sulfonamide-based compounds in material modifications (Aly & El-Mohdy, 2015).

Medicinal Chemistry Applications

• Chiral Derivatization Reagents for Amine Enantiomers : Kondo et al. (1994) synthesized N-[4-(6-Methoxy-2-benzoxazolyl)]benzoyl-L-amino acids to separate amine enantiomers, showing the potential use of similar oxazole derivatives in chiral analysis and separation techniques (Kondo et al., 1994).

Organic Chemistry and Reaction Mechanisms

• General Methodology for 1,3-Oxazoles : Williams and Fu (2010) present a methodology for the synthesis of 2,5-disubstituted-1,3-oxazoles, demonstrating the reactivity and versatility of oxazole derivatives in organic synthesis, which could relate to the synthesis of "this compound" (Williams & Fu, 2010).